2-Methyl-N-{2,2,2-trichloro-1-[3-(4-sulfamoyl-phenyl)-thioureido]-ethyl}-benzamide
Catalog No.
S16158201
CAS No.
M.F
C17H17Cl3N4O3S2
M. Wt
495.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-Methyl-N-{2,2,2-trichloro-1-[3-(4-sulfamoyl-phenyl)-thioureido]-ethyl}-benzamide
IUPAC Name
2-methyl-N-[2,2,2-trichloro-1-[(4-sulfamoylphenyl)carbamothioylamino]ethyl]benzamide
Molecular Formula
C17H17Cl3N4O3S2
Molecular Weight
495.8 g/mol
InChI
InChI=1S/C17H17Cl3N4O3S2/c1-10-4-2-3-5-13(10)14(25)23-15(17(18,19)20)24-16(28)22-11-6-8-12(9-7-11)29(21,26)27/h2-9,15H,1H3,(H,23,25)(H2,21,26,27)(H2,22,24,28)
InChI Key
VFIFYUWFVUZDJX-UHFFFAOYSA-N
Canonical SMILES
CC1=CC=CC=C1C(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N
XLogP3
3.4
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
4
Exact Mass
493.980766 g/mol
Monoisotopic Mass
493.980766 g/mol
Heavy Atom Count
29
Dates
Last modified: 08-15-2024
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